N-(4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)azepan-4-yl)acetamide

• Molecular Formula: C13H21N5O3
• Molecular Weight: 295.34 g/mol
• IUPAC Name: N-[4-methyl-1-(2-methyl-4-nitropyrazol-3-yl)azepan-4-yl]acetamide
• InChI: InChI=1S/C13H21N5O3/c1-10(19)15-13(2)5-4-7-17(8-6-13)12-11(18(20)21)9-14-16(12)3/h9H,4-8H2,1-3H3,(H,15,19)
• InChI Key: ZOOJSEJCJIKGGO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1(CCCN(CC1)C2=C(C=NN2C)[N+](=O)[O-])C

Description

N-(4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)azepan-4-yl)acetamide is a useful research compound. Its molecular formula is C13H21N5O3 and its molecular weight is 295.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)azepan-4-ol (610 mg, 2.40 mmol) was dissolved in acetonitrile (4 mL) and cooled to 0° C. before concentrated sulphuric acid (2.1 mL) was added dropwise. The reaction was allowed to warm to room temperature and stirred for 1 hr before being poured onto ice (150 g), basified with KOH and extracted with DCM (2×30 mL). The combined organic layers were washed with brine (20 mL), passed through a phase separation cartridge and concentrated under reduced pressure to give N-(4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)azepan-4-yl)acetamide as a yellow solid (660 mg, 93%). 1H NMR (400 MHz, CDCl3) δ 8.05-7.98 (m, 1H), 5.31 (s, 1H), 3.81-3.73 (m, 3H), 3.35 (ddd, J=14.2, 9.3, 2.2 Hz, 1H), 3.22 (t, J=5.9 Hz, 2H), 3.09 (ddd, J=14.2, 7.6, 2.5 Hz, 1H), 2.43-2.31 (m, 2H), 2.05-1.95 (m, 3H), 1.89-1.74 (m, 4H), 1.53-1.36 (m, 3H).